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Compound of Interest

Compound Name: Zinc 5-nitroisophthalate

Cat. No.: B3393927 Get Quote

Essential Safety and Handling Guide for Zinc 5-
nitroisophthalate
This guide provides immediate safety and logistical information for researchers, scientists, and

drug development professionals handling Zinc 5-nitroisophthalate. It includes detailed

operational protocols and disposal plans to ensure laboratory safety and proper chemical

management.

Chemical Identifier:

Name: Zinc 5-nitroisophthalate

CAS Number: 60580-61-2

Molecular Formula: C8H3NO6Zn[1][2]

Hazard Identification and Classification
Zinc 5-nitroisophthalate is classified with the following hazards:

Eye Irritation: Causes serious eye irritation[3][4].

Environmental Hazard: Very toxic to aquatic life with long-lasting effects[1][3][5].
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Inhalation Hazard: Dust may cause irritation[6].

GHS Hazard Statements:

H319: Causes serious eye irritation[3][4].

H400: Very toxic to aquatic life[1][3].

H411: Toxic to aquatic life with long lasting effects[1].

H410: Very toxic to aquatic life with long lasting effects[3][5].

Signal Word: Warning[1][4][5]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure and ensure personal safety when

handling Zinc 5-nitroisophthalate.
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Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[1] A face shield may be

necessary for splash-prone

activities.[7][8][9]

To prevent eye contact and

serious eye irritation.[3][4]

Hand Protection

Chemical-resistant, impervious

gloves that satisfy EU Directive

89/686/EEC and the standard

EN 374.[1] Gloves must be

inspected prior to use.[1]

To prevent skin contact and

potential irritation.[1]

Body Protection

Fire/flame resistant and

impervious clothing.[1] A long-

sleeved laboratory coat or

protective work clothing.

To minimize skin exposure.[10]

Respiratory Protection

A full-face respirator is

recommended if exposure

limits are exceeded or if

irritation or other symptoms are

experienced.[1] Use in a well-

ventilated area is crucial.[1]

To prevent inhalation of dust,

which can cause respiratory

irritation.[6]

Operational and Handling Protocols
Safe Handling:

Handle in a well-ventilated place.[1]

Avoid contact with skin and eyes.[1][11][12]

Avoid the formation of dust and aerosols.[1][11]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[1]
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Wash hands thoroughly after handling.[10][13]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

Keep away from foodstuff containers and incompatible materials.[1][13]

Emergency Procedures
First Aid Measures:

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[1]

Skin Contact: Immediately take off contaminated clothing. Wash off with soap and plenty of

water and consult a doctor.[1]

Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.[1]

Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to

an unconscious person. Call a doctor or Poison Control Center immediately.[1]

Firefighting Measures:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

Special Hazards: Ambient fire may liberate hazardous vapors.[5]

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[1][5]

Accidental Release Measures:

Personal Precautions: Evacuate personnel to safe areas. Use personal protective

equipment, including chemical-impermeable gloves. Avoid dust formation and breathing

vapors, mist, or gas. Ensure adequate ventilation.[1]
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Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

chemical enter drains; discharge into the environment must be avoided.[1][5]

Containment and Cleaning: Collect and arrange for disposal. Keep the chemical in suitable,

closed containers. Use spark-proof tools and explosion-proof equipment.[1]

Disposal Plan
Waste Disposal: The material can be disposed of by a licensed chemical destruction plant or

by controlled incineration with flue gas scrubbing.[1]

Container Disposal: Dispose of contents and container to an appropriate treatment and

disposal facility in accordance with applicable laws and regulations.[1][5]

Environmental Considerations: Avoid release to the environment.[1][5] Collect any spillage.

[1][5]

Workflow for Handling Zinc 5-nitroisophthalate
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Caption: Workflow for the safe handling and disposal of Zinc 5-nitroisophthalate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b3393927?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/zinc-5-nitroisophthalate.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9929043.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Zinc-5-nitroisophthalate
https://pubchem.ncbi.nlm.nih.gov/compound/Zinc-5-nitroisophthalate
https://www.guidechem.com/encyclopedia/zinc-5-nitroisophthalate-dic72164.html
https://www.sigmaaldrich.com/KR/en/sds/ALDRICH/204951?userType=undefined
https://www.haz-map.com/Agents/18278
https://www.hazmatschool.com/blog/5-types-of-ppe-for-hazardous-chemicals/
https://www.creativesafetysupply.com/qa/ppe/recommended-ppe-for-chemical-hazards
https://trimaco.com/blog/what-ppe-must-be-worn-when-using-chemicals/
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Neodecanoic_acid_zinc_salt_basic.pdf
https://www.cdhfinechemical.com/images/product/msds/37_32253709_5-NITROISOPHTHALICACIDCASNO-618-88-2MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1169622&productDescription=5-NTROISOPHTHALIC+ACD+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-z/S25641.pdf
https://www.benchchem.com/product/b3393927#personal-protective-equipment-for-handling-zinc-5-nitroisophthalate
https://www.benchchem.com/product/b3393927#personal-protective-equipment-for-handling-zinc-5-nitroisophthalate
https://www.benchchem.com/product/b3393927#personal-protective-equipment-for-handling-zinc-5-nitroisophthalate
https://www.benchchem.com/product/b3393927#personal-protective-equipment-for-handling-zinc-5-nitroisophthalate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3393927?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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